6-Chloro-8-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-8-methyl-9H-purine
- 6-chloro-8-methyl-7H-purine
- 6-chloro-8-methylpurine
- 9H-PURINE,6-CHLORO-8-METHYL-
- 1H-Purine, 6-chloro-8-methyl- (9CI)
- 6-Chloro-8-methyl-9H-purine (ACI)
- Purine, 6-chloro-8-methyl- (6CI)
- NSC 22728
- SCHEMBL9544738
- 92001-52-0
- AC-907/25004507
- MZYQXIIORWCBHF-UHFFFAOYSA-N
- CS-0152748
- NSC22728
- 6-CHLORO-8-METHYL-PURINE
- Purine, 6-chloro-8-methyl-
- MFCD00234163
- AS-41586
- NSC-22728
- AB05171
- 6-Chloro-8-methyl-9H-purine, AldrichCPR
- AKOS005208589
- DTXSID10419922
- MDL： MFCD00234163
- Inchi： 1S/C6H5ClN4/c1-3-10-4-5(7)8-2-9-6(4)11-3/h2H,1H3,(H,8,9,10,11)
- InChI Key： MZYQXIIORWCBHF-UHFFFAOYSA-N
- SMILES： ClC1C2=C(N=C(C)N2)N=CN=1

Computed Properties

Exact Mass: 168.02000
Monoisotopic Mass: 168.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 54.5A^2

Experimental Properties

Density: 1.69
Boiling Point: 261.2°C at 760 mmHg
Flash Point: 111.8°C
Refractive Index: 1.781
PSA: 54.46000
LogP: 1.31470

6-Chloro-8-methyl-9H-purine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

6-Chloro-8-methyl-9H-purine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-8-methyl-9H-purine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ZL520-10g	6-Chloro-8-methyl-9H-purine	92001-52-0	95+%	10g	14400CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ZL520-25g	6-Chloro-8-methyl-9H-purine	92001-52-0	95+%	25g	27000CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ZL520-250mg	6-Chloro-8-methyl-9H-purine	92001-52-0	95+%	250mg	1800CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ZL520-5g	6-Chloro-8-methyl-9H-purine	92001-52-0	95+%	5g	9000CNY	2021-05-07
TRC	C993640-10mg	6-Chloro-8-methyl-9H-purine	92001-52-0		10mg	$ 50.00	2022-06-06
TRC	C993640-50mg	6-Chloro-8-methyl-9H-purine	92001-52-0		50mg	$ 210.00	2022-06-06
TRC	C993640-100mg	6-Chloro-8-methyl-9H-purine	92001-52-0		100mg	$ 320.00	2022-06-06
Ambeed	A102561-100mg	6-Chloro-8-methyl-9H-purine	92001-52-0	95%	100mg	$71.0	2025-04-15
Ambeed	A102561-250mg	6-Chloro-8-methyl-9H-purine	92001-52-0	95%	250mg	$124.0	2025-04-15
Ambeed	A102561-1g	6-Chloro-8-methyl-9H-purine	92001-52-0	95%	1g	$385.0	2025-04-15

6-Chloro-8-methyl-9H-purine Production Method

Production Method 1

4316-98-7

92001-52-0

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride , Ammonium chloride ; rt → 100 °C; 24 h, 100 °C; 100 °C → rt
1.2 Solvents: Water
1.3 Reagents: Ammonium hydroxide Solvents: Water ; pH 7 - 8, rt

Reference

: High-Yielding Two-Step Synthesis of 6,8-Disubstituted N-9-Unprotected Purines

Ibrahim, Nada; Legraverend, Michel, Journal of Combinatorial Chemistry, 2009, 11(4), 658-666

Production Method 2

4316-98-7

92001-52-0

Reaction Conditions

1.1 overnight, rt → 120 °C
1.2 Reagents: Phosphorus oxychloride ; overnight, rt → 120 °C

Reference

: Preparation of purinamine compounds treatment of neurodegenerative and mitochondrial disease

, World Intellectual Property Organization, , ,

Production Method 3

239784-24-8

92001-52-0

Reaction Conditions

1.1 Reagents: Water Catalysts: Dowex 50W Solvents: Ethanol ; 1 h, reflux

Reference

: Dichotomy in regioselective cross-coupling reactions of 6,8-dichloropurines with phenylboronic acid and methylmagnesium chloride: Synthesis of 6,8-disubstituted purines

Hocek, Michal; Hockova, Dana; Dvorakova, Hana, Synthesis, 2004, (6), 889-894

Production Method 4

30467-02-8

92001-52-0

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: N,N-Diethylaniline

Reference

: Potential purine antagonists. XIII. Synthesis of some 8-methylpurines

Koppel, Henry C.; Robins, Rolland K., Journal of Organic Chemistry, 1958, 23, 1457-60

Production Method 5

50609-15-9

91-66-7

92001-52-0

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride

Reference

: Specificity of the 1-methyladenine receptors in starfish oocytes: synthesis and properties of some 1,8-disubstituted adenines, 1,6-dimethyl-1H-purine, and of the 1-(azidobenzyl)adenines

Mornet, Rene; Leonard, Nelson J.; Theiler, Jane B.; Doree, Marcel, Journal of the Chemical Society, 1984, (5), 879-85

Production Method 6

50609-15-9

92001-52-0

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; overnight, reflux

Reference

: Preparation of heterocyclic compounds as selective inhibitors of the p110 delta isoform of PI3K for treating inflammation, immune diseases and cancers

, United States, , ,

Production Method 7

1445-45-0

4316-98-7

92001-52-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; overnight, 120 °C

Reference

: Design and optimization of purine derivatives as in vivo active PDE10A inhibitors

Chen, Liu; Chen, Danqi; Tang, Le; Ren, Jing; Chen, Jiaojiao ; et al, Bioorganic & Medicinal Chemistry, 2017, 25(13), 3315-3329

6-Chloro-8-methyl-9H-purine Raw materials

6-Chloro-8-methyl-9H-purine Preparation Products

6-Chloro-8-methyl-9H-purine (92001-52-0)

6-Chloro-8-methyl-9H-purine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:92001-52-0)6-Chloro-8-methyl-9H-purine

Order Number:A860173

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:22

Price ($):346.0

Email:sales@amadischem.com

Product Official Link

6-Chloro-8-methyl-9H-purine Related Literature

1. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
2. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
5. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Cas no 92001-52-0 (6-Chloro-8-methyl-9H-purine)

6-Chloro-8-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-Chloro-8-methyl-9H-purine Security Information

6-Chloro-8-methyl-9H-purine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-Chloro-8-methyl-9H-purine Pricemore >>

6-Chloro-8-methyl-9H-purine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

6-Chloro-8-methyl-9H-purine Raw materials

6-Chloro-8-methyl-9H-purine Preparation Products

6-Chloro-8-methyl-9H-purine Suppliers

6-Chloro-8-methyl-9H-purine Related Literature

Related Categories

92001-52-0 (6-Chloro-8-methyl-9H-purine) Related Products